Cas no 320-37-6 (4-Nitro-2-(trifluoromethyl)benzoic acid)

• Product Name: 4-Nitro-2-(trifluoromethyl)benzoic acid
• CAS No: 320-37-6
• MF: C₈H₄F₃NO₄
• MW: 235.116872787476
• MDL: MFCD04039246
• CID: 303842
• PubChem ID: 2782737
• Update Time: 2025-04-19

4-Nitro-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-(trifluoromethyl)benzoic acid
• 4-Nitro-2-trifluoromethylbenzo
• 4-nitro-2-trifluoromethylbenzoic acid
• Benzoic acid,4-nitro-2-(trifluoromethyl)-
• C8H4F3NO4
• 2-Carboxy-5-nitrobenzotrifluoride
• 4-Nitro-2-trifluormethyl-benzoesaeure
• 4-nitro-2-trifluoromethyl-benzoic acid
• 638706_ALDRICH
• AC1MD2Z4
• KSC496I1P
• PubChem1342
• RARECHEM AL BO 1444
• SBB064398
• SureCN102797
• SB74680
• EN300-109097
• AKOS005063587
• MFCD04039246
• BP-11346
• DTXSID60382253
• 4-Nitro-2-(trifluoromethyl)benzoic acid, 97%
• SCHEMBL102797
• AKOS015833500
• GS-4306
• 320-37-6
• 4-Nitro-2-(trifluoromethyl)benzoicacid
• FT-0654086
• AM20060606
• N1037
• SY030419
• J-018608
• AC-4004
• CS-W008184
• Benzoic acid, 4-nitro-2-(trifluoromethyl)-
• CL8123
• A20072
• DB-015473
• DTXCID90333278

• MDL： MFCD04039246
• Inchi： 1S/C8H4F3NO4/c9-8(10,11)6-3-4(12(15)16)1-2-5(6)7(13)14/h1-3H,(H,13,14)
• InChI Key： BPCKZQCTLCTDST-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 235.00922
• Monoisotopic Mass: 235.00924210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 138-142 °C (lit.)
• PSA: 80.44
• Solubility: Not determined

4-Nitro-2-(trifluoromethyl)benzoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H317,H319
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters